Cas no 53907-79-2 (8-Thiabicyclo[5.1.0]octane)
![8-Thiabicyclo[5.1.0]octane structure](https://ossimg.kuujia.com/scimg/54000/53907-79-2x500.png)
8-Thiabicyclo[5.1.0]octane structure
Product Name:8-Thiabicyclo[5.1.0]octane
CAS No:53907-79-2
MF:C7H12S
MW:128.235180854797
CID:2188028
PubChem ID:565419
Update Time:2025-04-21
8-Thiabicyclo[5.1.0]octane Chemical and Physical Properties
Names and Identifiers
-
- 8-Thiabicyclo[5.1.0]octane
- EN300-7563218
- DTXSID50340529
- 53907-79-2
- DB-307520
- DTXCID20291610
- SCHEMBL7224887
- 8-Thiabicyclo(5.1.0)octane
-
- Inchi： 1S/C7H12S/c1-2-4-6-7(8-6)5-3-1/h6-7H,1-5H2
- InChI Key： JSFXOWVGCJQHLJ-UHFFFAOYSA-N
- SMILES： S1C2CCCCCC12
Computed Properties
- Exact Mass: 128.06597156g/mol
- Monoisotopic Mass: 128.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 25.3Ų
8-Thiabicyclo[5.1.0]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7563218-0.05g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 0.05g |
$153.0 | 2025-03-22 | |
| Enamine | EN300-7563218-0.1g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 0.1g |
$228.0 | 2025-03-22 | |
| Enamine | EN300-7563218-0.25g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 0.25g |
$325.0 | 2025-03-22 | |
| Enamine | EN300-7563218-0.5g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 0.5g |
$512.0 | 2025-03-22 | |
| Enamine | EN300-7563218-1.0g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 1.0g |
$656.0 | 2025-03-22 | |
| Enamine | EN300-7563218-2.5g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 2.5g |
$1287.0 | 2025-03-22 | |
| Enamine | EN300-7563218-5.0g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 5.0g |
$1903.0 | 2025-03-22 | |
| Enamine | EN300-7563218-10.0g |
8-thiabicyclo[5.1.0]octane |
53907-79-2 | 95.0% | 10.0g |
$2823.0 | 2025-03-22 | |
| Aaron | AR00E4F3-50mg |
8-Thiabicyclo[5.1.0]octane |
53907-79-2 | 95% | 50mg |
$236.00 | 2025-02-14 | |
| Aaron | AR00E4F3-100mg |
8-Thiabicyclo[5.1.0]octane |
53907-79-2 | 95% | 100mg |
$339.00 | 2025-02-14 |
8-Thiabicyclo[5.1.0]octane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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